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Compound of Interest

Compound Name:
NT-methyl-D-histidine

dihydrochloride

CAS No.: 2137082-08-5

Cat. No.: B2383450

Get Quote

Executive Summary
This guide provides a technical analysis of

-methyl-L-histidine (commonly referred to as 3-methyl-L-histidine) and its stereoisomer

-methyl-D-histidine dihydrochloride.

While the L-isomer is a critical physiological biomarker for myofibrillar protein degradation

(muscle wasting), the D-isomer serves primarily as a stable chemical tool—used as a negative

control in transport studies, a chiral standard for enantiomeric purity, or a metabolically stable

scaffold in peptidomimetic drug design.

Key Distinction:

L-Isomer: Biologically active (catabolic byproduct), transported via specific amino acid

transporters (system L, system N), and excreted renally.
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D-Isomer: Biologically inert in mammalian metabolic pathways, resistant to aminoacyl-tRNA

synthetases, and utilized to probe stereoselectivity.

Chemical & Physical Characterization[1][2][3]
Understanding the structural nuance is prerequisite to experimental design. The "NT"

designation refers to the

(tau) nitrogen of the imidazole ring, which corresponds to position 3 in IUPAC nomenclature (3-
methylhistidine).

Structural Comparison
Feature -Methyl-L-Histidine -Methyl-D-Histidine (2HCl)

CAS Number 368-16-1
86783-47-7 (Free base

generic)

Stereochemistry L-Enantiomer (S-configuration)
D-Enantiomer (R-

configuration)

Salt Form Typically Zwitterion or HCl Dihydrochloride (2HCl)

Solubility Water: ~50 mg/mL
Water: >100 mg/mL (Due to

2HCl)

pKa Values
-COOH: 1.8, Imidazole: 6.0,

-NH3: 9.2

Similar, but 2HCl form is highly

acidic in solution

Stability Stable at -20°C
Hygroscopic; requires

desiccation

Expert Insight: The dihydrochloride salt form of the D-isomer is manufactured to enhance

aqueous solubility and shelf-life stability. In physiological buffers (pH 7.4), the HCl dissociates,

and the molecule behaves as the free D-amino acid. You must account for the counter-ion

mass (2 x 36.46 g/mol ) when calculating molar concentrations.

Biological Mechanisms & Metabolic Fate[4]
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The utility of these molecules diverges sharply in vivo.

The L-Isomer: The Muscle Catabolism Marker
ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

-methyl-L-histidine is formed post-translationally. Methyl groups are added to histidine residues
in actin and myosin peptide chains by S-adenosylmethionine-dependent methyltransferases.

Release: When muscle protein is degraded, 3-Me-L-His is released.

Fate: Unlike non-methylated histidine, it cannot be re-acylated by aminoacyl-tRNA

synthetases. It is not recycled into new protein.

Excretion: It is quantitatively excreted in urine, making it a robust index of muscle

breakdown.[1]

The D-Isomer: The Stereochemical Probe
Mammalian enzymes (e.g., Histidine decarboxylase, Histidase) are highly stereospecific for L-

isomers.[2]

Metabolic Stability: The D-isomer resists degradation by endogenous L-amino acid oxidases.

Transport Selectivity: It is used to validate the stereospecificity of transporters (e.g.,

LAT1/SLC7A5). If a transporter accepts the L-form but excludes the D-form, it confirms

specific carrier-mediated transport rather than passive diffusion.

Pathway Visualization (DOT Diagram)

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://pubmed.ncbi.nlm.nih.gov/350635/
https://www.vulcanchem.com/product/vc20923862
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2383450?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Skeletal Muscle Tissue Systemic Circulation Metabolic Fate

Actin/Myosin
(Methylated)

Proteolysis
(Catabolism)

Breakdown N-tau-Methyl-L-HistidineRelease
Protein Synthesis
(tRNA Loading)

BLOCKED (No tRNA affinity)

Renal Excretion
(Urine)

Quantitative Clearance

N-tau-Methyl-D-Histidine
(Exogenous Tracer)

BLOCKED (Stereo-mismatch)

Clearance (Passive/Active)

Click to download full resolution via product page

Figure 1: Metabolic divergence of L- vs. D-isomers. Note the L-isomer's inability to recycle,

validating it as a breakdown marker.

Experimental Protocols
Protocol: Chiral Separation via LC-MS/MS
Distinguishing the D-isomer from the L-isomer requires chiral resolution, as they share identical

mass-to-charge (m/z) ratios. Standard reverse-phase columns will not separate them.

Objective: Quantify D-isomer contamination in L-isomer standards or analyze stereoselective

transport.

Methodology: Marfey’s Reagent Derivatization This method converts enantiomers into

diastereomers, which can be separated on a standard C18 column.

Reagents:

FDAA (Marfey’s Reagent): 1-fluoro-2-4-dinitrophenyl-5-L-alanine amide.

Buffer: 1M NaHCO3.

Stop Solution: 1M HCl.

Step-by-Step Workflow:

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b2383450/docs?utm_src=pdf-body-img#technical-comparison-guide-methyl-d-histidine-vs-methyl-l-histidine-in-biological-systems
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2383450?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Prep: Mix 50 µL of sample (1-10 mM amine) with 100 µL of 1M NaHCO3.

Derivatization: Add 50 µL of 1% FDAA in acetone.

Incubation: Heat at 40°C for 60 minutes. (The L-FDAA reacts with the amine group).

Quenching: Add 20 µL of 1M HCl to stop the reaction and neutralize.

Dilution: Dilute with mobile phase (e.g., 50% Acetonitrile) for LC-MS injection.

LC-MS Analysis:

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 2.1 x 50mm).

Mobile Phase A: Water + 0.1% Formic Acid.[3]

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Gradient: 10% B to 60% B over 10 minutes.

Result: The L-L diastereomer (L-analyte + L-Marfey) elutes before the D-L diastereomer

(D-analyte + L-Marfey) due to hydrophobicity differences.

Protocol: Transport Specificity Assay (Uptake Study)
Objective: Determine if a transporter (e.g., LAT1) is stereospecific using D-isomer as a negative

control.

Cell Culture: Seed HEK293 cells overexpressing the transporter of interest.

Buffer Prep: Prepare Krebs-Ringer buffer (pH 7.4).

Substrate Addition:

Group A: 10 µM [³H]-

-Methyl-L-Histidine.

Group B: 10 µM [³H]-
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-Methyl-D-Histidine (or unlabeled D-form if using LC-MS detection).

Incubation: Incubate for 1-5 minutes (initial rate).

Termination: Wash cells 3x with ice-cold PBS to stop transport.

Lysis & Counting: Lyse cells (0.1M NaOH) and measure intracellular concentration via

Scintillation Counting or LC-MS.

Calculation: Net Transport = (Total Uptake) - (Diffusion/Non-specific binding).

Comparative Data Summary
The following table summarizes the functional differences critical for assay development.

Parameter -Methyl-L-Histidine -Methyl-D-Histidine
Experimental
Implication

Primary Application
Muscle Catabolism

Biomarker

Chiral Standard /

Negative Control

Use L for biology; D

for QC/Validation.

Transporter Affinity

(LAT1)

High (

20-50 µM)
Low / Negligible

D-form validates

"active" vs "passive"

transport.

Metabolic Stability Excreted unchanged
High (Non-

metabolizable)

D-form is stable in

long-term incubations.

LC-MS Retention

(C18)
~1.2 min (Polar) ~1.2 min (Co-elutes)

Must use chiral

derivatization to

distinguish.

tRNA Loading 0% (Rejected) 0% (Rejected)

Neither is

incorporated into new

proteins.[4]

Analytical Workflow Diagram
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Figure 2: Decision tree for analytical method selection based on isomer specificity

requirements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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